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Compound of Interest

Methyl 9-maleinimido-8-methoxy-
Compound Name:
6,7-benzocumarin-3-carboxylate

Cat. No.: B176238

For Researchers, Scientists, and Drug Development Professionals

Introduction

ThioGlo 1 is a valuable fluorescent probe for the detection and quantification of thiols, a class
of organic compounds containing a sulfhydryl (-SH) group. In biological systems, thiols such as
glutathione and cysteine play critical roles in maintaining cellular redox balance, detoxification,
and protein function. The ability to accurately measure thiol concentrations is therefore
essential for research in areas ranging from oxidative stress and toxicology to drug discovery
and development. This technical guide provides an in-depth overview of the core properties of
ThioGlo 1, its reaction mechanism, and detailed protocols for its application.

Core Properties and Specifications

ThioGlo 1 is a maleimide-based probe that is essentially non-fluorescent in its native state.
Upon reaction with a thiol, it forms a stable, highly fluorescent adduct. This "turn-on"
fluorescence provides a high signal-to-noise ratio, making it a sensitive tool for thiol
guantification.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b176238?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
10-(2,5-dihydro-2,5-dioxo-1H-
Chemical Name pyrrol-1-yl)-9-methoxy-3-0xo- G
H-naphtho[2,1-b]pyran-2-
carboxylic acid, methyl ester
Synonyms ThioGlo-1 [11[2][3]
CAS Number 137350-66-4 [1][21[3]
Molecular Formula C20H13NO7 [11121[3]
Molecular Weight 379.3 g/mol [1][2][3]

Solubility

Soluble in DMSO and DMF
(approx. 30 mg/mL). Sparingly
soluble in aqueous buffers. For
agueous solutions, it is
recommended to first dissolve
in DMSO and then dilute with
the buffer of choice (e.g., 0.50
mg/mL in a 1:1 solution of
DMSO:PBS, pH 7.2).

[2]

Storage

Store as a solid at -20°C for up
to 4 years. Stock solutions in
anhydrous DMSO or DMF can
be stored at -20°C for up to
one month. Aqueous solutions
are not recommended for

storage for more than one day.

[1](2]

Photophysical Properties of the Thiol Adduct

Upon reaction with a thiol, the resulting ThioGlo 1 adduct exhibits strong fluorescence. While

specific values for the quantum yield and molar absorptivity of the ThioGlo 1-thiol adduct are

not consistently reported in the literature, the key spectral properties are well-defined.
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Parameter Value Reference
Excitation Maximum (Aex) 384 nm [1]
Emission Maximum (Aem) 513 nm [1]

Quantum Yield (®)

While a specific value is not
readily available in the
literature, it is noted that the
fluorescence intensity of the
glutathione adduct is
significantly stronger than that
of the cysteine adduct.[4]
Compared to some other thiol
probes, the fluorescence
quantum yield increase of
ThioGlo 1 upon reaction with a

thiol is considered to be lower.

[5]

Molar Absorptivity (€)

Specific values for the thiol
adduct are not readily

available in the literature.

Reaction Mechanism

ThioGlo 1 reacts with thiols via a Michael addition mechanism. The electron-deficient double

bond of the maleimide group in ThioGlo 1 is susceptible to nucleophilic attack by the thiolate

anion (R-S~) of a thiol. This reaction forms a stable, covalent thioether bond, resulting in the

fluorescent adduct. The reaction is highly selective for thiols, particularly at a pH range of 6.5-

7.5.[6]
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Reactants

R-SH
(Thiol)

Michael Addition Product

ThioGlo 1 Nucleophilic attack by thiolate Intermediate Protonation ThioGlo 1-Thiol Adduct
(Non-fluorescent) Thioether Adduct (Highly Fluorescent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [ThioGlo 1: A Technical Guide to a Thiol-Reactive
Fluorescent Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176238#thioglo-1-fluorescent-probe-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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